![molecular formula C15H19N3O3S2 B2528776 4-methoxy-N-(1-(thiazol-2-yl)piperidin-4-yl)benzenesulfonamide CAS No. 1448058-35-2](/img/structure/B2528776.png)
4-methoxy-N-(1-(thiazol-2-yl)piperidin-4-yl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-methoxy-N-(1-(thiazol-2-yl)piperidin-4-yl)benzenesulfonamide, also known as TBPS, is a sulfonamide that has been used in scientific experiments. It is related to the thiazole ring, which is a heterocyclic organic compound with a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms .
Molecular Structure Analysis
The thiazole ring, which is part of the 4-methoxy-N-(1-(thiazol-2-yl)piperidin-4-yl)benzenesulfonamide molecule, is planar. Its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule .Scientific Research Applications
Anticancer Properties
The thiazole nucleus has been incorporated into several clinically used anticancer drugs. For instance, compounds like dabrafenib , dasatinib , patellamide A , ixabepilone , and epothilone contain the thiazole motif and exhibit potent anticancer effects. These drugs target various cancer pathways and have shown promise in clinical settings .
Hypnotic Agents
Thiazole derivatives have been investigated as potential hypnotic agents. Researchers have explored their effects on sleep regulation and related neurological pathways .
Anti-Inflammatory Activity
Some thiazole-containing compounds exhibit anti-inflammatory properties. These molecules may modulate inflammatory pathways and could be relevant for conditions such as arthritis and other inflammatory disorders .
Antimicrobial Agents
Thiazoles have been studied for their antibacterial and antifungal activities. Researchers have synthesized thiazole derivatives with potential applications against bacterial infections, allergies, and HIV .
Antithrombotic Activity
Certain thiazole-based fibrinogen receptor antagonists have demonstrated antithrombotic effects. These compounds may play a role in preventing blood clot formation .
Cytotoxicity and Antitumor Effects
Thiazole-containing compounds have been evaluated for their cytotoxicity and antitumor activity. For example, a specific thiazole derivative showed potent effects against prostate cancer cells .
TGF-β Signaling Inhibition
Compound 11, a selective ALK5 inhibitor containing the thiazole ring, effectively inhibits TGF-β-induced Smad2/3 phosphorylation. This inhibition may have implications in fibrosis and other TGF-β-related diseases .
Other Biological Activities
Thiazoles also interact with various receptors and enzymes, affecting diverse biological processes. Further research is ongoing to explore their potential in areas such as hypertension, pain management, and more .
Mechanism of Action
Target of Action
Compounds with a thiazole ring have been found to have diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
It’s known that thiazole derivatives can interact with their targets in various ways, leading to different biological effects . For instance, some thiazole derivatives have shown antibacterial activity when used in conjunction with cell-penetrating peptides .
Biochemical Pathways
Thiazole derivatives are known to influence a variety of biological pathways due to their diverse biological activities .
Result of Action
Thiazole derivatives have been reported to exhibit a range of biological effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .
properties
IUPAC Name |
4-methoxy-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3O3S2/c1-21-13-2-4-14(5-3-13)23(19,20)17-12-6-9-18(10-7-12)15-16-8-11-22-15/h2-5,8,11-12,17H,6-7,9-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWUUUXVRERIOPN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)NC2CCN(CC2)C3=NC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-methoxy-N-(1-(thiazol-2-yl)piperidin-4-yl)benzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.